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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe disposal of Strontium Bromide Monohydrate
(SrBr2-H20) waste. The following information is intended to supplement, not replace,
institutional and regulatory guidelines. Always consult your institution's Environmental Health
and Safety (EHS) department for specific procedures and requirements.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Uncertainty about waste

classification

Lack of clarity on whether
Strontium Bromide

Monohydrate is hazardous.

Treat all waste chemical solids,
liquids, or containerized gases
as hazardous unless
confirmed otherwise by your
institution's EHS department.
[1] Strontium Bromide is known
to cause skin and serious eye
irritation.[2][3][4][5][6]

Spill of Strontium Bromide

Monohydrate powder

Accidental mishandling during

experimentation or transfer.

1. Evacuate personnel from
the immediate area.[4] 2. Wear
appropriate Personal
Protective Equipment (PPE),
including gloves, safety
goggles, and a lab coat.[2][7]
3. For minor spills, carefully
sweep up the solid material to
avoid generating dust.[2][4][5]
[6][7] 4. Place the collected
material in a clearly labeled,
sealed container for hazardous
waste disposal.[2][4][5][6][7] 5.
Wash the spill site with water
after material pickup is

complete.[2][5]

Full waste container

Accumulation of waste from

multiple experiments.

Once a hazardous waste
container is full, it must be
removed from the Satellite
Accumulation Area within three
days.[8] Contact your
institution's EHS or hazardous
waste management office to

schedule a pickup.

Improperly labeled waste

container

Forgetting to label the

container or using an incorrect

All hazardous waste

containers must be properly
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format. labeled with the words
"Hazardous Waste," the full
chemical name (Strontium
Bromide Monohydrate), and
any associated hazards.[9]
This is crucial for safe handling

and disposal.

Do not mix Strontium Bromide
Monohydrate waste with
) incompatible materials. For
o ) ] Lack of awareness of chemical ] ]
Mixing of incompatible wastes o instance, avoid contact with
compatibility. '
soluble sulfates.[2][5] Store it
separately from acids, bases,

and oxidizing agents.[8]

Frequently Asked Questions (FAQS)

1. What are the primary hazards associated with Strontium Bromide Monohydrate?

Strontium Bromide Monohydrate is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4][5][6] It is also
considered toxic by ingestion and inhalation.[10]

2. Can | dispose of Strontium Bromide Monohydrate waste down the drain?

No, hazardous chemicals should never be poured down the drain.[9] This practice is
environmentally harmful and violates most laboratory safety protocols.

3. How should | store Strontium Bromide Monohydrate waste before disposal?

Strontium Bromide Monohydrate waste should be stored in a designated Satellite
Accumulation Area (SAA) at or near the point of generation.[8][9] The waste must be kept in a
compatible, leak-proof container with a secure lid.[8] Ensure the container is clearly labeled as
"Hazardous Waste" and includes the chemical name.

4. What type of container is suitable for storing Strontium Bromide Monohydrate waste?
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A clean, dry, and sealable container that is compatible with the chemical is required. Plastic
containers are often preferred for storing waste materials.[9] The original container can be used
if it is in good condition.[8]

5. Is it necessary to neutralize Strontium Bromide Monohydrate waste before disposal?

The provided search results do not offer a specific protocol for the neutralization of Strontium
Bromide Monohydrate waste for general laboratory settings. The standard and recommended
procedure is to dispose of it as hazardous waste through your institution's certified waste
management program.

6. What personal protective equipment (PPE) should | wear when handling Strontium
Bromide Monohydrate waste?

When handling Strontium Bromide Monohydrate waste, you should wear protective gloves,
safety goggles or a face shield, and a lab coat.[2][7] If there is a risk of generating dust, a dust
mask may also be necessary.

Quantitative Data: Properties of Strontium Bromide

Property Value

Chemical Formula SrBr2 (anhydrous)

247.43 g/mol (anhydrous)[4], 265.44 g/mol

Molecular Weight (monohydrate)[11]

Appearance White, odorless, crystalline powder[10][12]
Solubility in Water Soluble

Solubility in other solvents Soluble in alcohol[10]

Melting Point 643 °C (anhydrous)[13]

pH 7 (Neutral)[13]

Density 4.216 g/cm?3 (anhydrous)[13]
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Experimental Protocol: Preparing Strontium
Bromide Monohydrate Waste for Disposal

This protocol outlines the standard procedure for the collection and preparation of Strontium
Bromide Monohydrate waste for disposal by a certified hazardous waste management

service.
Materials:
» Designated hazardous waste container (clean, dry, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, compatible gloves

Spatula or scoop

Chemical fume hood
Procedure:

o Designate a Satellite Accumulation Area (SAA): Identify a designated SAA in your laboratory
at or near the point of waste generation.[3][9]

o Select a Compatible Waste Container: Obtain a suitable container for solid chemical waste.
Ensure it is clean, dry, and has a secure, tight-fitting lid.[8]

» Label the Container: Before adding any waste, affix a hazardous waste label to the container.
Fill in the following information:

The words "Hazardous Waste"

o

o

Full Chemical Name: "Strontium Bromide Monohydrate"

Accumulation Start Date

[¢]

[¢]

Associated Hazards (e.g., "lrritant,” "Toxic")
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o Waste Collection:

o Perform all waste transfers in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.[7]

o Carefully transfer the solid Strontium Bromide Monohydrate waste into the prepared
container using a clean spatula or scoop. Avoid generating dust.

o For solutions containing Strontium Bromide Monohydrate, use a compatible liquid
waste container. Do not mix with other solvent wastes unless explicitly permitted by your
EHS department.

o Secure the Container: After each addition of waste, securely close the container lid.[9] Waste
containers should remain closed except when adding waste.[8]

» Storage in SAA: Store the sealed and labeled waste container in the designated SAA.
Ensure it is stored separately from incompatible materials like acids, bases, and oxidizing
agents.[8]

o Arrange for Disposal: Once the experiment is complete or the waste container is full, contact
your institution's Environmental Health and Safety (EHS) department or the designated
hazardous waste management office to schedule a pickup. Do not transport hazardous
waste yourself.[1]

Visualizations
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Caption: Experimental workflow for preparing Strontium Bromide Monohydrate waste for
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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